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DMSP Production Across Algal Species

The table below summarizes key findings on intracellular DMSP concentrations from various studies,

highlighting the considerable interspecies variability [1] [2] [3].

Organism / Group Phyla/Clade
Reported DMSP
Concentration

Experimental Context &
Notes

Prorocentrum sp.
(dinoflagellate)

Dinoflagellata ~1,082 mM (cytosolic)

[2]

Laboratory culture; an

exceptionally high
producer.

Chrysameoba sp.
(chrysophyte)

Chrysophyta ~596 mM (cytosolic) [2] Laboratory culture.

Ochromonas sp.
(chrysophyte)

Chrysophyta ~529 mM (cytosolic) [2] Laboratory culture.

Gymnodinium nelsoni
(dinoflagellate)

Dinoflagellata ~280 mM (cytosolic) [2] Laboratory culture.
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Organism / Group Phyla/Clade
Reported DMSP
Concentration

Experimental Context &
Notes

Melosira numuloides
(diatom)

Bacillariophyta ~264 mM (cytosolic) [2] Laboratory culture; diatom

with high production.

Platymonas
subcordiformis (green
algae)

Chlorophyta ~170 mM (cytosolic) [2] Laboratory culture.

Emiliania huxleyi
(coccolithophore)

Haptophyta ~166 mM (cytosolic) [2] Laboratory culture; key
bloom-forming species.

Phaeocystis sp.
(prymnesiophyte)

Haptophyta 71-169 mM (cytosolic)
[2]

Laboratory culture;
colonial bloom-former.

Hymenomonas carterae Haptophyta ~120 mM (cytosolic) [2] Laboratory culture.

Scrippsiella trochoidea
(dinoflagellate)

Dinoflagellata 56.70 fmol cell⁻¹ [1] Field sample; highest

cellular concentration in a
22-species survey.

Karenia mikimotoi
(dinoflagellate)

Dinoflagellata 44.60 fmol cell⁻¹ (as
acrylic acid, a DMSP

cleavage product) [1]

Field sample.

Gymnodinium
baicalense (freshwater
dinoflagellate)

Dinoflagellata Up to 340 nM (in

surrounding water) [4]

Field sample from Lake

Baikal; demonstrates
production in freshwater.

Symbiodinium clade D1 Dinoflagellata Maintained stable levels
under thermal stress [5]

Axenic laboratory culture;
studied for thermal

tolerance.

Symbiodinium clade C1 Dinoflagellata Consumed under

thermal stress [5]

Axenic laboratory culture;

more thermally sensitive.

Pelagophyceae Ochrophyta

(Stramenopiles)

High global production

(relative abundance) [6]

Metagenomic and enzyme

activity studies; newly
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Organism / Group Phyla/Clade
Reported DMSP
Concentration

Experimental Context &
Notes

identified abundant
producers.

Key Experimental Protocols and Methodologies

To evaluate and compare DMSP production, researchers employ standardized protocols. Here are the

methodologies from some of the cited key experiments.

Protocol 1: Multi-Species Field Survey and Growth Phase Analysis [1]

Sample Collection: 22 species of marine microalgae representing six phyla were collected and

identified.
Culture and Monitoring: Algae were cultured, and their growth stages (exponential, stationary,

senescent) were monitored.
Compound Measurement: DMSP, DMS, and acrylic acid (AA) concentrations in the media

were measured per cell at different growth stages using analytical chemistry techniques (details
implied).

Data Analysis: Concentrations and ratios (DMS/DMSP, AA/(DMSP+AA)) were calculated and
compared across species and growth phases.

Protocol 2: Cytosolic Concentration Measurement in Laboratory Cultures [2]

Culture Conditions: Various algal species were grown under controlled laboratory conditions.

Cell Volume Determination: The volume of the algal cells was measured or estimated.
Intracellular DMSP Extraction and Quantification: DMSP was extracted from the algal cells

and its concentration was quantified. The result was normalized to the cell volume to report a
cytosolic concentration (e.g., mM).

Protocol 3: Thermal Stress Response in Symbiodinium [5]

Culture Setup: Axenic (sterile) cultures of Symbiodinium clades C1 and D1 were established.
Temperature Application: Cultures were exposed to a baseline temperature (26°C) and a

stress temperature (31°C).
Filtration and Analysis: To measure dissolved DMSP (DMSPd), samples were carefully

filtered. The study specifically compared gravity filtration through GF/F filters (which resulted
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in higher DMSPd) against hand-filtration through 0.45 μm syringe filters (which minimized cell

lysis and gave more accurate readings) [5].
DMSP/DMS Measurement: Concentrations of DMSP and DMS in the culture media were

measured after the temperature treatments to assess the impact of thermal stress.

Protocol 4: Identification of Novel DMSP Biosynthesis Enzymes [6]

Gene Identification: A genomic library of the bacterium Gynuella sunshinyii was screened in E.
coli for methylthiohydroxybutyrate (MTHB) S-methyltransferase (MSM) activity.
Enzyme Characterization: The identified gene, dsyGD, was cloned and expressed. The

purified enzyme was tested in vitro for both MSM and dimethylsulfoniohydroxybutyrate
(DMSHB) decarboxylase (DDC) activities using substrates and analyzing products.

Environmental Screening: Metagenomic databases were searched for similar genes,
revealing their presence in diverse and abundant microorganisms like Pelagophyceae.

DMSP Biosynthesis Pathways

The synthesis of DMSP in algae and bacteria primarily originates from the amino acid methionine. Research

has uncovered multiple enzymatic pathways, including recently discovered ones. The following diagram

illustrates the main pathways and key enzymes involved.
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Key Insights for Researchers

Prioritize High Producers: For studies focused on high DMSP output, dinoflagellates (e.g.,
Prorocentrum, Gymnodinium), chrysophytes, and prymnesiophytes (e.g., Phaeocystis, Emiliania) are
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prime candidates [1] [2].

Consider Growth Phase: The highest DMSP concentrations are often found during the stationary or
senescent growth phases, not during peak exponential growth [1].

Account for Environmental Factors: DMSP production is dynamic. Temperature [4] [5], salinity [3],
and nutrient availability [3] can significantly influence yields, which should be controlled for in

experimental design.
Explore New Genetic Markers: The recent discovery of the dsyGD and DSYE genes [6] expands

the toolkit for predicting DMSP production in environmental samples via metagenomics, moving
beyond the previously established DSYB and TpMMT genes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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